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Compound of Interest

Compound Name: 4-Nitrostyrene

Cat. No.: B089597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations for handling 4-Nitrostyrene (CAS No. 100-13-0). The information is intended to
enable researchers, scientists, and drug development professionals to work safely with this
compound. This guide summarizes key physical and chemical properties, toxicological
information, recommended safety precautions, and emergency procedures.

Chemical and Physical Properties

4-Nitrostyrene is a yellow to orange crystalline solid with a distinct aromatic odor.[1] It is
soluble in organic solvents such as ethanol and acetone but has limited solubility in water.[1]
Due to the electron-withdrawing nature of the nitro group, it is a reactive compound, particularly

in electrophilic substitution reactions.[1]
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Property Value Reference
CAS Number 100-13-0 [21[31[4][5]
Molecular Formula CsH7NO2 [21[3]1[41[5]
Molecular Weight 149.15 g/mol [2][3]
Appearance YeI.Iow to orange crystalline (A15]6]
solid/powder to lump
Melting Point 20 °C [4][5]
Boiling Point 120 °C at 10 mmHg [415]
Flash Point 109 °C [3114105]
Density 1.163 g/cm3 [41[5]
Soluble in ether, methanol,
Solubility chloroform, ethanol. Insoluble [4115]

in water.

RTECS Number

WL5470000

[31141[5]

Toxicological Information

The toxicological properties of 4-Nitrostyrene have not been fully investigated.[7] However, it

is classified as harmful if swallowed, in contact with skin, or if inhaled, and is suspected of

causing genetic defects.[2][7][8][9]

Acute Toxicity

Specific quantitative data for acute toxicity (LD50 and LC50 values) for 4-Nitrostyrene are not

readily available in the public domain. Multiple safety data sheets indicate "no data available”

for oral, dermal, and inhalation routes of exposure.[6][8]
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Route Species Value Reference
Oral LD50 No data available No data available [6]1[8]
Dermal LD50 No data available No data available [6][8]
Inhalation LC50 No data available No data available [6][8]

Carcinogenicity, Mutagenicity, and Other Health Effects

Carcinogenicity: There is no evidence to suggest that 4-Nitrostyrene is a carcinogen.[7]

Germ Cell Mutagenicity: 4-Nitrostyrene is suspected of causing genetic defects and is

classified under GHS as "Suspected of causing genetic defects".[2][7][8][9]

Skin Corrosion/Irritation: Causes skin irritation.[2][8]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2][8]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Hazard Identification and GHS Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye
o Category 2
Irritation

H319: Causes serious eye

irritation

Germ Cell Mutagenicity Category 2

H341: Suspected of causing

genetic defects

Proposed Metabolic and Toxicity Pathway
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The toxicity of 4-Nitrostyrene is likely due to the metabolic activation of both the nitro group
and the styrene moiety. The nitro group can be reduced by enzymes such as cytochrome P450
reductase to form reactive nitroso and hydroxylamine intermediates, which can lead to the
formation of a DNA-adducting nitrenium ion. The styrene vinyl group can be oxidized by
cytochrome P450 enzymes to form styrene oxide, a known genotoxic compound. This
metabolic activation can lead to DNA damage and cellular toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Health and Safety Considerations for Handling 4-
Nitrostyrene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089597#health-and-safety-considerations-for-
handling-4-nitrostyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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